Cas no 142062-08-6 (Estra-1,3,5(10)-trien-17-one,3-(2-aminoethyl)- (9CI))

• Product Name: Estra-1,3,5(10)-trien-17-one,3-(2-aminoethyl)- (9CI)
• CAS No: 142062-08-6
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 212181
• PubChem ID: 44152144
• Update Time: 2025-04-19

Estra-1,3,5(10)-trien-17-one,3-(2-aminoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-(2-aminoethyl)- (9CI)
• (8R,9S,13S,14S)-3-(2-aminoethyl)-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• (8R,9S,13S,14S)-3-(1-aminoethyl)-3-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
• 3-(2-Aminoethyl)estra-1,3,5(10)-trien-17-one
• 3-Aminoethylestrone
• Estra-1,3,5(10)-trien-17-one, 3-(2-aminoethyl)-
• ZBNZDYFXKDKSJT-XSYGEPLQSA-N
• 3-aminoethyl estrone
• DTXSID80931328
• 142062-08-6

• Inchi： 1S/C20H27NO/c1-20-10-8-16-15-4-2-13(9-11-21)12-14(15)3-5-17(16)18(20)6-7-19(20)22/h2,4,12,16-18H,3,5-11,21H2,1H3/t16-,17-,18+,20+/m1/s1
• InChI Key： ZBNZDYFXKDKSJT-XSYGEPLQSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(CCN)C=CC=4[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 297.209264485g/mol
• Monoisotopic Mass: 297.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids